Cas no 1513507-29-3 (2-(4-methyl-1H-imidazol-5-yl)ethanimidamide)

• Product Name: 2-(4-methyl-1H-imidazol-5-yl)ethanimidamide
• CAS No: 1513507-29-3
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 6234256
• PubChem ID: 83676196
• Update Time: 2025-10-29

2-(4-methyl-1H-imidazol-5-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1H-imidazol-5-yl)ethanimidamide
• 1513507-29-3
• EN300-1808499

• Inchi： 1S/C6H10N4/c1-4-5(2-6(7)8)10-3-9-4/h3H,2H2,1H3,(H3,7,8)(H,9,10)
• InChI Key： NLNRDIBDQOSIMX-UHFFFAOYSA-N
• SMILES： N1C=NC(CC(=N)N)=C1C

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.6Ų

Additional information on 2-(4-methyl-1H-imidazol-5-yl)ethanimidamide

2-(4-Methyl-1H-imidazol-5-yl)ethanimidamide (CAS No. 1513507-29-3)

2-(4-Methyl-1H-imidazol-5-yl)ethanimidamide, also known by its CAS registry number 1513507-29-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidamides, which are derivatives of imides and have found applications in various areas due to their unique chemical properties. The molecule consists of an imidazole ring substituted with a methyl group at the 4-position and an ethanimidamide group attached at the 5-position of the imidazole ring.

The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms in its structure, which contributes to its stability and reactivity. The substitution pattern in 2-(4-Methyl-1H-imidazol-5-yl)ethanimidamide plays a crucial role in determining its chemical behavior. The methyl group at the 4-position introduces electron-donating effects, which can influence the electronic properties of the molecule. The ethanimidamide group, on the other hand, adds functionality to the compound, potentially enabling it to participate in various chemical reactions or serve as a building block for more complex structures.

Recent studies have highlighted the potential of imidazole derivatives like 2-(4-Methyl-1H-imidazol-5-yl)ethanimidamide in drug discovery and materials synthesis. For instance, researchers have explored the use of such compounds in designing novel pharmaceutical agents due to their ability to interact with biological targets such as enzymes and receptors. The imidazole ring is particularly appealing because it can mimic certain structural motifs found in natural products, making it a valuable component in medicinal chemistry.

In terms of synthesis, 2-(4-Methyl-1H-imidazol-5-yl)ethanimidamide can be prepared through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of an appropriate amine with a carbonyl compound under specific conditions to form the imide intermediate, which is then further modified to introduce the imidazole ring and other substituents. The choice of synthetic pathway depends on factors such as yield, cost-effectiveness, and the availability of starting materials.

The physical properties of 2-(4-Methyl-1H-imidazol-5-yl)ethanimidamide include its melting point, solubility, and stability under different conditions. These properties are essential for determining its suitability for various applications. For example, its solubility in organic solvents makes it a candidate for use in organic synthesis reactions, while its thermal stability is crucial for processes involving high temperatures.

From an applications perspective, 2-(4-Methyl-1H-imidazol-5-yl)ethanimidamide has shown promise in several areas. In materials science, it has been investigated as a precursor for the synthesis of advanced materials such as polymers and ceramics. Its ability to form stable bonds with other molecules makes it a potential candidate for cross-linking agents or as a component in composite materials.

In addition to its chemical applications, 2-(4-Methyl-1H-imidazol